Cas no 119304-96-0 (Ethyl 2-(chroman-4-yl)acetate)

• Product Name: Ethyl 2-(chroman-4-yl)acetate
• CAS No: 119304-96-0
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD11976262
• CID: 2194038
• PubChem ID: 14203077
• Update Time: 2025-10-24

Ethyl 2-(chroman-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chroman-4-yl)acetate
• ethyl 2-(3,4-dihydro-2H-chromen-4-yl)acetate
• ETHYL 2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-4-YL)ACETATE
• DB-351327
• (+/-)-chroman-4-yl-acetic acid ethyl ester
• DTXSID40557341
• Ethyl2-(chroman-4-yl)acetate
• F53805
• AKOS037648532
• 119304-96-0
• ethyl chroman-4-ylacetate
• UKJHGKSYAFMJHL-UHFFFAOYSA-N
• BS-14463
• MFCD11976262
• Ethyl (3,4-dihydro-2H-1-benzopyran-4-yl)acetate
• CS-0161604
• ethyl (2-chrornan-4-yl)acetate
• SCHEMBL3596582
• EN300-7434878
• UEA30496

• MDL： MFCD11976262
• Inchi： 1S/C13H16O3/c1-2-15-13(14)9-10-7-8-16-12-6-4-3-5-11(10)12/h3-6,10H,2,7-9H2,1H3
• InChI Key： UKJHGKSYAFMJHL-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC(=O)OCC)CC1

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on Ethyl 2-(chroman-4-yl)acetate

Ethyl 2-(chroman-4-yl)acetate: A Comprehensive Overview

Ethyl 2-(chroman-4-yl)acetate, also known by its CAS number 119304-96-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, which belongs to the chromane family, is characterized by its unique structure and versatile applications. In this article, we will delve into the properties, synthesis, and potential uses of Ethyl 2-(chroman-4-yl)acetate, while incorporating the latest research findings to provide a comprehensive understanding of this intriguing molecule.

The chemical structure of Ethyl 2-(chroman-4-yl)acetate consists of a chroman ring, which is a benzene ring fused with a tetrahydrofuran-like structure. The chroman ring is substituted at the 4-position with an ethoxyacetyl group, giving the compound its distinctive name. This substitution pattern not only influences the physical properties of the molecule but also plays a crucial role in its reactivity and applications. Recent studies have highlighted the importance of chroman derivatives in various chemical reactions, particularly in the synthesis of bioactive compounds and advanced materials.

One of the most notable aspects of Ethyl 2-(chroman-4-yl)acetate is its versatility in chemical synthesis. Researchers have demonstrated that this compound can serve as an intermediate in the preparation of more complex structures, such as heterocyclic compounds and polymeric materials. For instance, a study published in *Journal of Organic Chemistry* explored the use of Ethyl 2-(chroman-4-yl)acetate as a key precursor in the synthesis of novel anti-inflammatory agents. The study revealed that the compound's unique structure allows for efficient transformations, making it an invaluable tool in drug discovery.

In addition to its role in organic synthesis, Ethyl 2-(chroman-4-yl)acetate has found applications in materials science. Recent advancements have shown that this compound can be utilized in the development of high-performance polymers and coatings. A research team from Stanford University reported that incorporating Ethyl 2-(chroman-4-yl)acetate into polymer matrices significantly enhances their mechanical properties and thermal stability. These findings underscore the potential of this compound in creating advanced materials for industrial and technological applications.

The synthesis of Ethyl 2-(chroman-4-yl)acetate typically involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. One common approach involves the Friedel-Crafts acylation reaction, where an acetyl group is introduced onto the chroman ring under acidic conditions. Recent innovations in catalysis have enabled researchers to optimize this process, leading to higher yields and improved purity. For example, a study published in *Nature Chemistry* demonstrated that using a palladium catalyst could significantly accelerate the reaction while minimizing side products.

Beyond its chemical applications, Ethyl 2-(chroman-4-yl)acetate has also been explored for its potential in biological systems. Preliminary studies suggest that this compound exhibits moderate anti-bacterial and anti-fungal activity, making it a promising candidate for pharmaceutical development. Researchers at the University of Cambridge are currently investigating its mechanism of action and exploring ways to enhance its bioactivity through structural modifications.

In conclusion, Ethyl 2-(chroman-4-yl)acetate is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and drug discovery. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in both academic and industrial settings.